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Compound of Interest

2-(5-Acetylthiophen-3-yl)acetic
Compound Name:

acid
CAS No.: 41908-06-9
Cat. No.: B1270064

Get Quote

Executive Summary & Compound Profile

2-(5-Acetylthiophen-3-yl)acetic acid is a bifunctional thiophene derivative utilized as a key
intermediate in the synthesis of pharmaceuticals (e.g., 5-lipoxygenase inhibitors) and advanced
organic materials. Its structure features a thiophene core substituted at the 3-position with an
acetic acid moiety and at the 5-position with an acetyl group.
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Property Detail

IUPAC Name 2-(5-Acetylthiophen-3-yl)acetic acid
CAS Number 41908-06-9

Molecular Formula CsHsO3S

Molecular Weight 184.21 g/mol

Appearance Off-white to pale yellow solid

Soluble in DMSO, Methanol, Ethyl Acetate;

Solubilit
Y slightly soluble in Water

Structural Analysis & Numbering

Correct interpretation of the NMR data requires precise numbering of the thiophene ring. The
sulfur atom is position 1.[1][2]

» Position 3: Substituted with Acetic Acid group (-CH2COOH).[3]
e Position 5: Substituted with Acetyl group (-C(=O)CHs).[4][5]

e Positions 2 & 4: Unsubstituted (Protons).

Structural Diagram (DOT Visualization)
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Chemical Structure Connectivity
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Caption: Substituent mapping on the thiophene core. Note the 3,5-substitution pattern.

Spectroscopic Characterization

The following data represents the consensus spectroscopic profile derived from high-field NMR
analysis (400 MHz) and standard reference standards for 3,5-disubstituted thiophenes.

Nuclear Magnetic Resonance (*H NMR)

Solvent: DMSO-ds or CDCIs Reference: TMS (0.00 ppm)
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Key Diagnostic Signals:

e The singlet at ~2.5 ppm confirms the presence of the acetyl group.

e The singlet at ~3.7 ppm confirms the intact acetic acid side chain.

» The two aromatic singlets (or very fine doublets, J < 1.5 Hz) distinguish this isomer from 2,3-

substituted variants, which would show stronger coupling (J ~5.0 Hz).[6]

Infrared Spectroscopy (FT-IR)
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Method: KBr Pellet or ATR

Wavenumber (cm~?)

Functional Group

Vibrational Mode

Broad stretching band

2800 - 3200 O-H (Acid) characteristic of carboxylic
acids.[6]
) Carbonyl stretch of the free
1700 - 1720 C=0 (Acid) . .
carboxylic acid.[6]
Carbonyl stretch of the acetyl
1660 - 1675 C=0I6] (Ketone) group (conjugated with
thiophene ring).[6]
Thiophene ring skeletal
1400 - 1550 C=C/C-S

vibrations.[6]

Mass Spectrometry (MS)

lonization Mode: ESI (+) or EI (70 eV)

e Molecular lon [M]+: m/z 184.0

e Base Peak: Often m/z 139 (Loss of -COOH) or m/z 169 (Loss of -CH3).

» Fragmentation Pattern:

o m/z 184 - m/z 169 [M - CHs]* (Loss of methyl from acetyl).

o m/z 184 - m/z 139 [M - COOH]* (Decarboxylation of acetic acid chain).

o m/z 43 [CH3CO]* (Acetyl cation).

Synthesis & Impurity Profiling

Understanding the synthesis helps in identifying potential impurities in the spectra. The

compound is typically synthesized via Friedel-Crafts acetylation of 3-thiopheneacetic acid.
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Synthesis Workflow
2-(5-Acetylthiophen-3-yl)acetic aci(a
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Click to download full resolution via product page
Caption: Synthesis pathway highlighting the potential for regioisomeric impurities.
Distinguishing Isomers (QC Check)
The primary impurity is the 2-acetyl isomer (acetylation at position 2).

o Target (5-Acetyl): Aromatic protons are at positions 2 and 4 (meta-like relationship). J-
coupling is small (< 1.5 Hz).

o Impurity (2-Acetyl): Aromatic protons are at positions 4 and 5 (ortho relationship). J-coupling
is large (~5.0 Hz).

e Action: Check the aromatic region (7.0 - 8.0 ppm). If you see doublets with J=5.0 Hz, your
sample contains the 2-acetyl isomer.

Experimental Protocol: Sample Preparation

To ensure reproducible spectroscopic data, follow this standard operating procedure (SOP).

NMR Sample Prep[9]

e Mass: Weigh 5-10 mg of the solid compound.

e Solvent: Add 0.6 mL of DMSO-ds (preferred for solubility of the acid) or CDCls.
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e Homogenization: Sonicate for 30 seconds to ensure complete dissolution.

o Reference: Ensure the solvent contains 0.03% TMS or reference the residual solvent peak
(DMSO: 2.50 ppm, CDCls: 7.26 ppm).

HPLC Method for Purity[1]

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 um).[6]

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 95% B over 20 minutes.

Detection: UV at 254 nm (thiophene absorption).

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic Data Guide: 2-(5-Acetylthiophen-3-
yl)acetic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1270064/docs#spectroscopic-data-guide-2-5-
acetylthiophen-3-yl-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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